Cas no 816458-23-8 (7-Oxabicyclo[4.1.0]heptane,3-[3-(3-ethyl-3-oxetanyl)propyl]-(9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane,3-[3-(3-ethyl-3-oxetanyl)propyl]-(9CI)
• CAS No: 816458-23-8
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 715517
• Update Time: 2023-03-29

7-Oxabicyclo[4.1.0]heptane,3-[3-(3-ethyl-3-oxetanyl)propyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane,3-[3-(3-ethyl-3-oxetanyl)propyl]-
• 7-Oxabicyclo[4.1.0]heptane,3-[3-(3-ethyl-3-oxetanyl)propyl]-(9CI)

• Inchi： 1S/C14H24O2/c1-2-14(9-15-10-14)7-3-4-11-5-6-12-13(8-11)16-12/h11-13H,2-10H2,1H3
• InChI Key： PUKSBSJMKBNCAZ-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(CCCC1(CC)COC1)CC2

Computed Properties

• Exact Mass: 224.178
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.8A^2